ADL-5747 (free base)
ADL-5747 (free base)
ADL-5747 free base is an analgestic which has been discontinued (DEA controlled substance).
Brand Name:
Vulcanchem
CAS No.:
850176-30-6
VCID:
VC0517284
InChI:
InChI=1S/C24H28N2O3/c1-3-26(4-2)23(28)17-9-10-18(21(27)15-17)20-16-24(11-13-25-14-12-24)29-22-8-6-5-7-19(20)22/h5-10,15-16,25,27H,3-4,11-14H2,1-2H3
SMILES:
CCN(CC)C(=O)C1=CC(=C(C=C1)C2=CC3(CCNCC3)OC4=CC=CC=C42)O
Molecular Formula:
C24H28N2O3
Molecular Weight:
392.5 g/mol
ADL-5747 (free base)
CAS No.: 850176-30-6
Inhibitors
VCID: VC0517284
Molecular Formula: C24H28N2O3
Molecular Weight: 392.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 850176-30-6 |
---|---|
Product Name | ADL-5747 (free base) |
Molecular Formula | C24H28N2O3 |
Molecular Weight | 392.5 g/mol |
IUPAC Name | N,N-diethyl-3-hydroxy-4-spiro[chromene-2,4'-piperidine]-4-ylbenzamide |
Standard InChI | InChI=1S/C24H28N2O3/c1-3-26(4-2)23(28)17-9-10-18(21(27)15-17)20-16-24(11-13-25-14-12-24)29-22-8-6-5-7-19(20)22/h5-10,15-16,25,27H,3-4,11-14H2,1-2H3 |
Standard InChIKey | ALGHKWSXJUQNJJ-UHFFFAOYSA-N |
SMILES | CCN(CC)C(=O)C1=CC(=C(C=C1)C2=CC3(CCNCC3)OC4=CC=CC=C42)O |
Canonical SMILES | CCN(CC)C(=O)C1=CC(=C(C=C1)C2=CC3(CCNCC3)OC4=CC=CC=C42)O |
Appearance | Solid powder |
Description | ADL-5747 free base is an analgestic which has been discontinued (DEA controlled substance). |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | ADL 5747 ADL-5747 ADL5747 N,N-diethyl-3-hydroxy-4-(spiro(chromene-2,4'-piperidine)-4-yl)benzamide |
Reference | 1: Spahn V, Stein C. Targeting delta opioid receptors for pain treatment: drugs in phase I and II clinical development. Expert Opin Investig Drugs. 2017 Feb;26(2):155-160. doi: 10.1080/13543784.2017.1275562. Epub 2017 Jan 2. Review. PubMed PMID: 28001096. 2: Nozaki C, Le Bourdonnec B, Reiss D, Windh RT, Little PJ, Dolle RE, Kieffer BL, Gavériaux-Ruff C. δ-Opioid mechanisms for ADL5747 and ADL5859 effects in mice: analgesia, locomotion, and receptor internalization. J Pharmacol Exp Ther. 2012 Sep;342(3):799-807. doi: 10.1124/jpet.111.188987. Epub 2012 Jun 13. PubMed PMID: 22700431; PubMed Central PMCID: PMC3422521. 3: Le Bourdonnec B, Windh RT, Leister LK, Zhou QJ, Ajello CW, Gu M, Chu GH, Tuthill PA, Barker WM, Koblish M, Wiant DD, Graczyk TM, Belanger S, Cassel JA, Feschenko MS, Brogdon BL, Smith SA, Derelanko MJ, Kutz S, Little PJ, DeHaven RN, DeHaven-Hudkins DL, Dolle RE. Spirocyclic delta opioid receptor agonists for the treatment of pain: discovery of N,N-diethyl-3-hydroxy-4-(spiro[chromene-2,4'-piperidine]-4-yl) benzamide (ADL5747). J Med Chem. 2009 Sep 24;52(18):5685-702. doi: 10.1021/jm900773n. PubMed PMID: 19694468. |
PubChem Compound | 11200189 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume